1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonyl-4-(thiophen-2-ylmethyl)piperazine

• IUPAC Name: 1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonyl-4-(thiophen-2-ylmethyl)piperazine
• InChI: InChI=1S/C17H19ClN2O2S2/c18-16-5-3-15(4-6-16)7-13-24(21,22)20-10-8-19(9-11-20)14-17-2-1-12-23-17/h1-7,12-13H,8-11,14H2/b13-7+
• InChI Key: UTCNRROKRLIXKY-NTUHNPAUSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CS2)S(=O)(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(CCN1CC2=CC=CS2)S(=O)(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C17H19ClN2O2S2
• Molecular Weight: 382.9 g/mol
• CAS No.: 1089612-29-2

Description

1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonyl-4-(thiophen-2-ylmethyl)piperazine is a useful research compound. Its molecular formula is C17H19ClN2O2S2 and its molecular weight is 382.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Development and Characterization of Adenosine A2B Receptor Antagonists

Researchers have designed, synthesized, and characterized a new series of compounds, including analogs similar to the queried chemical structure, as adenosine A2B receptor antagonists. These compounds have been evaluated for their binding affinities and selectivity towards the A2B adenosine receptor, demonstrating subnanomolar affinity and high selectivity. These antagonists are considered promising for further pharmacological tool development, with specific compounds identified as potent and selective A2B-specific antagonists. Such studies contribute to understanding the therapeutic potential of targeting the adenosine A2B receptor in various diseases (Borrmann et al., 2009).

Anticancer and Antituberculosis Studies

Some derivatives of piperazine, including those structurally related to the queried compound, have been synthesized and tested for their anticancer and antituberculosis activities. These studies revealed that certain derivatives possess significant activity against breast cancer cell lines and Mycobacterium tuberculosis, highlighting the potential for developing new therapeutic agents based on the piperazine scaffold. Such research underscores the versatility of piperazine derivatives in medicinal chemistry, offering pathways for novel drug development (Mallikarjuna et al., 2014).

Synthesis and Evaluation of Allosteric Enhancers

The synthesis and evaluation of a series of thiophene derivatives, structurally related to the queried compound, as allosteric enhancers of the A1 adenosine receptor, have been described. These studies demonstrate the influence of substituents on phenyl rings tethered to the piperazine moiety on allosteric enhancer activity. The findings contribute to the design of novel compounds targeting the A1 adenosine receptor, with potential implications for modulating receptor activity in therapeutic applications (Romagnoli et al., 2008).